Cas no 1804886-94-9 (3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone)

• Product Name: 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone
• CAS No: 1804886-94-9
• MF: C₁₂H₁₀F₆O
• MW: 284.19762468338
• CID: 5038881
• Update Time: 2025-07-01

3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone

• Inchi： 1S/C12H10F6O/c1-3-8-9(11(13,14)15)4-7(6(2)19)5-10(8)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： QMHPEIZJPSMBNB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)C=C(C(F)(F)F)C=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone

3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone: A Comprehensive Overview

3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone, identified by the CAS number 1804886-94-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two trifluoromethyl groups at the 3' and 5' positions, an ethyl group at the 4' position, and an acetophenone moiety. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. The presence of electron-withdrawing groups like trifluoromethyl groups can influence the reactivity of the aromatic ring, making it essential to optimize reaction conditions for efficient synthesis. Recent advancements in catalytic systems and green chemistry have enabled more sustainable methods for producing this compound, aligning with global efforts to reduce environmental impact in chemical manufacturing.

In terms of physical properties, 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based reactions. The compound's UV-Vis absorption spectrum reveals strong π→π* transitions, indicating its potential application in optoelectronic materials. Additionally, the presence of trifluoromethyl groups enhances the compound's stability under thermal and oxidative conditions, making it ideal for high-temperature applications.

The chemical properties of 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone are heavily influenced by its substituents. The trifluoromethyl groups are strong electron-withdrawing groups that deactivate the aromatic ring, making it less reactive towards nucleophilic aromatic substitution but more susceptible to electrophilic attack. The ethyl group at the 4' position introduces some steric hindrance, which can be advantageous in controlling regioselectivity during reactions. Recent studies have explored the use of this compound as a precursor for synthesizing advanced materials such as fluorinated polymers and low-k dielectrics for semiconductor applications.

3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone has found significant applications in drug discovery and development. Its unique structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial activities. The trifluoromethyl groups contribute to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In the field of materials science, 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone has been utilized as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes makes it a promising candidate for optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their mechanical and thermal properties.

The environmental impact of CAS No. 1804886-94-9 has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 3',5'-Bis(trifluoromethyl)-4'-ethylacetophenone, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new synthetic methods emerge and its applications expand into cutting-edge technologies, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.